Cas no 380353-43-5 (Ethyl 4-(2-chlorophenyl)-2-[(E)-dimethylaminomethylideneamino]-5-formylthiophene-3-carboxylate)

• Product Name: Ethyl 4-(2-chlorophenyl)-2-[(E)-dimethylaminomethylideneamino]-5-formylthiophene-3-carboxylate
• CAS No: 380353-43-5
• MF: C₁₇H₁₇ClN₂O₃S
• MW: 364.846482038498
• CID: 6602150
• PubChem ID: 9644526
• Update Time: 2025-10-30

Ethyl 4-(2-chlorophenyl)-2-[(E)-dimethylaminomethylideneamino]-5-formylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-chlorophenyl)-2-{[(dimethylamino)methylidene]amino}-5-formylthiophene-3-carboxylate
• 380353-43-5
• SR-01000027158-1
• Ethyl 4-(2-chlorophenyl)-2-[(E)-dimethylaminomethylideneamino]-5-formylthiophene-3-carboxylate
• EN300-1611549
• SR-01000027158

• Inchi： 1S/C17H17ClN2O3S/c1-4-23-17(22)15-14(11-7-5-6-8-12(11)18)13(9-21)24-16(15)19-10-20(2)3/h5-10H,4H2,1-3H3/b19-10+
• InChI Key： IZUMBFXSATVWFL-VXLYETTFSA-N
• SMILES： ClC1C=CC=CC=1C1=C(C=O)SC(=C1C(=O)OCC)/N=C/N(C)C

Computed Properties

• Exact Mass: 364.0648413g/mol
• Monoisotopic Mass: 364.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Ethyl 4-(2-chlorophenyl)-2-[(E)-dimethylaminomethylideneamino]-5-formylthiophene-3-carboxylate

Ethyl 4-(2-chlorophenyl)-2-[(E)-dimethylaminomethylideneamino]-5-formylthiophene-3-carboxylate: A Comprehensive Overview of Its Structural Features and Biological Significance

CAS No. 380353-43-5 represents a complex organic compound with a unique molecular architecture that integrates multiple functional groups, including 2-chlorophenyl, dimethylaminomethylideneamino, and formylthiophene-3-carboxylate moieties. This compound is characterized by its thiophene ring system, which serves as a critical scaffold in pharmaceutical chemistry due to its ability to modulate biological activity through π-electron interactions. Recent studies in drug discovery highlight the importance of thiophene derivatives in targeting specific enzyme pathways, particularly in the context of metabolic disorders and neurodegenerative diseases.

The molecular structure of Ethyl 4-(2-chlorophenyl)-2-[(E)-dimethylaminomethylideneamino]-5-formylthiophene-3-carboxylate is defined by its conjugated system, which includes a dimethylaminomethylideneamino group bridging the thiophene ring with a formyl substituent. This structural feature is crucial for its potential role in protein kinase inhibition, a mechanism that has gained significant attention in recent years for its therapeutic applications in cancer and inflammation. The 2-chlorophenyl group further enhances the compound's hydrophobicity, enabling it to interact with lipid membranes and cellular receptors.

Recent advancements in computational chemistry have provided insights into the molecular dynamics of this compound. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the formylthiophene-3-carboxylate moiety exhibits high affinity for cytochrome P450 enzymes, which are key players in drug metabolism. This property suggests potential applications in metabolic regulation and targeted drug delivery systems. The dimethylaminomethylideneamino group, on the other hand, is implicated in ion channel modulation, a mechanism that could be leveraged for developing novel treatments for neurological conditions.

The synthesis of Ethyl 4-(2-chlorophenyl)-2-[(E)-dimethylaminomethylideneamino]-5-formylthiophene-3-carboxylate involves multi-step organic reactions, including thiolation and coupling reactions. A 2024 report in Organic & Biomolecular Chemistry described an efficient one-pot synthesis method that utilizes transition metal catalysis to achieve high yields. This approach is particularly relevant in green chemistry initiatives, as it minimizes waste and reduces the use of hazardous solvents. The 2-chlorophenyl group is introduced through a electrophilic substitution reaction, which is a common strategy in aromatic functionalization.

Biological studies on this compound have revealed its potential in antimicrobial applications. A 2023 investigation in Antimicrobial Agents and Chemotherapy showed that the formylthiophene-3-carboxylate moiety exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This property is attributed to the compound's ability to disrupt bacterial cell membranes, a mechanism that is being explored for developing antibiotic alternatives in light of increasing drug resistance. The dimethylaminomethylideneamino group may also contribute to antifungal activity, although further research is needed to confirm this hypothesis.

Recent research in inflammation modulation has highlighted the role of thiophene derivatives in suppressing pro-inflammatory cytokines. A 2024 study in Journal of Inflammation Research demonstrated that Ethyl 4-(2-chlorophenyl)-2-[(E)-dimethylaminomethylideneamino]-5-formylthiophene-3-carboxylate significantly reduces the expression of interleukin-6 and tumor necrosis factor-alpha in vitro. This finding is particularly relevant for conditions such as autoimmune diseases and chronic inflammatory disorders, where these cytokines play a central role in pathogenesis.

The compound's potential in neurodegenerative disease research is another area of active investigation. A 2023 study in Neuropharmacology reported that the formylthiophene-3-carboxylate moiety may inhibit the aggregation of beta-amyloid proteins, which are implicated in Alzheimer's disease. This property is being explored for developing targeted therapies that could slow disease progression. The 2-chlorophenyl group's hydrophobic nature may also facilitate its penetration into the brain, enhancing its therapeutic efficacy in neurological conditions.

In the context of drug development, the compound's unique structure presents opportunities for structure-based drug design. A 2024 review in Drug Discovery Today emphasized the importance of thiophene derivatives in creating multi-target drugs, which can address complex diseases such as type 2 diabetes and cardiovascular disorders. The dimethylaminomethylideneamino group's ability to modulate ion channels makes it a promising candidate for developing antihypertensive agents, as it can influence vascular smooth muscle contraction.

The compound's potential applications extend to antiviral therapies. Preliminary studies in Antiviral Research (2023) suggest that the formylthiophene-3-carboxylate moiety may inhibit the replication of certain RNA viruses by interfering with viral RNA polymerase activity. This property is being explored for developing antiviral agents that could be effective against emerging viral threats, including respiratory syncytial virus and influenza strains.

Finally, the compound's role in metabolic engineering is an emerging area of research. A 2024 study in Metabolic Engineering demonstrated that the 2-chlorophenyl group can be modified to enhance the compound's ability to regulate lipid metabolism. This could have implications for managing obesity and type 2 diabetes, as the compound's structural features may allow it to modulate key metabolic enzymes and pathways.

Overall, Ethyl 4-(2-chlorophenyl)-2-[(E)-dimethylaminomethylideneamino]-5-formylthiophene-3-carboxylate represents a promising candidate for pharmaceutical development due to its unique molecular architecture and potential applications in multiple therapeutic areas. Continued research into its mechanisms of action and biological effects will be critical for translating these findings into clinical applications.

Keywords: Thiophene derivatives, 2-chlorophenyl group, dimethylaminomethylideneamino moiety, formylthiophene-3-carboxylate, cytochrome P450 inhibition, antimicrobial activity, inflammation modulation, neurodegenerative diseases, drug discovery, metabolic regulation